Cas no 2229504-18-9 (ethyl 4-(1-aminopropan-2-yl)piperidine-1-carboxylate)

• Product Name: ethyl 4-(1-aminopropan-2-yl)piperidine-1-carboxylate
• CAS No: 2229504-18-9
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 6406729
• PubChem ID: 165667729
• Update Time: 2025-06-08

ethyl 4-(1-aminopropan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(1-aminopropan-2-yl)piperidine-1-carboxylate
• 2229504-18-9
• EN300-1733206

• Inchi： 1S/C11H22N2O2/c1-3-15-11(14)13-6-4-10(5-7-13)9(2)8-12/h9-10H,3-8,12H2,1-2H3
• InChI Key： RCWOMTGWQFZELB-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CC1)C(C)CN)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.6Ų

Additional information on ethyl 4-(1-aminopropan-2-yl)piperidine-1-carboxylate

Comprehensive Overview of Ethyl 4-(1-aminopropan-2-yl)piperidine-1-carboxylate (CAS No. 2229504-18-9)

Ethyl 4-(1-aminopropan-2-yl)piperidine-1-carboxylate (CAS No. 2229504-18-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its CAS number 2229504-18-9, belongs to the class of piperidine derivatives, which are widely explored for their potential applications in drug discovery and development. The presence of both amine and ester functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for piperidine-based compounds has surged, driven by their role in designing central nervous system (CNS) therapeutics and bioactive molecules. Researchers are particularly interested in ethyl 4-(1-aminopropan-2-yl)piperidine-1-carboxylate due to its potential as a building block for neurological drugs. The compound's CAS number 2229504-18-9 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of ethyl 4-(1-aminopropan-2-yl)piperidine-1-carboxylate involves multi-step organic reactions, often starting from readily available piperidine precursors. Its ester group provides a handle for further chemical modifications, while the amine functionality allows for the introduction of diverse substituents. This flexibility makes it a valuable tool for structure-activity relationship (SAR) studies, a hot topic in modern drug design. The compound's CAS number 2229504-18-9 is often associated with queries about piperidine synthesis and amine protection strategies.

From an industrial perspective, ethyl 4-(1-aminopropan-2-yl)piperidine-1-carboxylate is gaining traction as a high-value intermediate in the production of specialty chemicals. Its CAS number 2229504-18-9 is increasingly listed in catalogs of fine chemical suppliers, catering to the needs of contract research organizations (CROs) and pharmaceutical companies. The compound's stability under standard storage conditions and compatibility with common organic solvents further enhances its utility in laboratory settings.

Environmental and safety considerations are paramount when working with ethyl 4-(1-aminopropan-2-yl)piperidine-1-carboxylate. While not classified as hazardous under current regulations, proper handling procedures should always be followed, as is the case with all laboratory chemicals. The CAS number 2229504-18-9 is often cross-referenced with material safety data sheets (MSDS) to ensure compliance with workplace safety standards.

Looking ahead, the applications of ethyl 4-(1-aminopropan-2-yl)piperidine-1-carboxylate are expected to expand, particularly in the field of targeted drug delivery systems. Its CAS number 2229504-18-9 is becoming increasingly prominent in patent literature, indicating growing commercial interest. As research into neurodegenerative diseases and pain management continues to advance, this compound may play a crucial role in developing next-generation therapeutics.

For researchers seeking detailed information about ethyl 4-(1-aminopropan-2-yl)piperidine-1-carboxylate, the CAS number 2229504-18-9 serves as a reliable identifier across scientific databases. The compound's unique combination of amine and ester functionalities positions it as a valuable asset in both academic and industrial settings, particularly for those working on heterocyclic chemistry and drug discovery projects.